Cas no 110525-54-7 (4-(2-Methyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 4-(2-Methyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 110525-54-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 181594
• PubChem ID: 3066546
• Update Time: 2025-04-19

4-(2-Methyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-1H-imidazol-1-yl)butanoic acid
• 1H-Imidazole-1-butanoicacid, 2-methyl-
• 4-(2-methyl-1H-imidazol-1-yl)butanoic acid(SALTDATA: HCl)
• 4-(2-Methyl-1H-imidazol-1-yl)butanoic acidhydrochloride
• 4-(2-methylimidazol-1-yl)butanoic acid
• 4-(2-METHYL-IMIDAZOL-1-YL)-BUTYRIC ACID
• 1H-Imidazole-1-butanoic acid,2-methyl
• 2-Methyl-1H-imidazole-1-butanoic acid
• 2-Methylimidazole-1-butyric acid
• Imidazole-1-butyric acid,2-methyl
• AKOS BC-1205
• TIMTEC-BB SBB010495
• VS-02910
• Imidazole-1-butyric acid, 2-methyl-
• DTXSID30149279
• 1H-Imidazole-1-butanoic acid, 2-methyl-
• 4-(2-methyl-1H-imidazol-1-yl)butanoicacid
• AKOS000163243
• EN300-55874
• CS-0282388
• BB 0219989
• Z285049632
• MFCD01721737
• 110525-54-7
• BBL011280
• SCHEMBL26488900
• STK940683

• MDL： MFCD01721737
• Inchi： 1S/C8H12N2O2/c1-7-9-4-6-10(7)5-2-3-8(11)12/h4,6H,2-3,5H2,1H3,(H,11,12)
• InChI Key： ILAKRGWTYGOVOH-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=CN=C1C)=O

Computed Properties

• Exact Mass: 168.09000
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 394.9°Cat760mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.552
• PSA: 55.12000
• LogP: 1.05630

4-(2-Methyl-1H-imidazol-1-yl)butanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT